Cas no 1247003-90-2 (Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]-)

• Product Name: Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]-
• CAS No: 1247003-90-2
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• MDL: MFCD33022562
• CID: 5521418
• Update Time: 2026-03-11

Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]-
• 4-[(5-Ethynyl-2-thienyl)methyl]morpholine

• MDL： MFCD33022562
• Inchi： 1S/C11H13NOS/c1-2-10-3-4-11(14-10)9-12-5-7-13-8-6-12/h1,3-4H,5-9H2
• InChI Key： ZGVGQHFBRWPWQG-UHFFFAOYSA-N
• SMILES： N1(CC2SC(C#C)=CC=2)CCOCC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 306.8±42.0 °C(Predicted)
• pka: 5.79±0.10(Predicted)

Additional information on Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]-

Comprehensive Analysis of Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]- (CAS No. 1247003-90-2)

In the realm of specialized heterocyclic compounds, Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]- (CAS No. 1247003-90-2) stands out as a structurally unique and functionally versatile molecule. This compound combines the morpholine ring, a staple in pharmaceutical and agrochemical applications, with a thienyl-ethynyl moiety, offering intriguing possibilities in material science and drug discovery. Researchers and industry professionals are increasingly exploring its potential due to its molecular hybridity and tailorable reactivity.

The CAS No. 1247003-90-2 identifier ensures precise tracking in global chemical databases, a critical feature for compliance and R&D documentation. Recent studies highlight its role as a building block in organic synthesis, particularly for designing functionalized polymers and small-molecule inhibitors. Its ethynyl group enables click chemistry applications, aligning with the growing demand for modular synthesis techniques in green chemistry initiatives.

From an industrial perspective, Morpholine derivatives like this are gaining traction in electronic materials, where their conjugated systems enhance charge transport properties. A 2023 market report noted rising interest in such compounds for OLED intermediates and organic semiconductors, addressing sustainability goals in electronics manufacturing. Users searching for "morpholine-based conductive materials" or "thienyl-modified heterocycles" will find this compound highly relevant.

In pharmaceutical contexts, the 4-[(5-ethynyl-2-thienyl)methyl] substitution pattern offers steric and electronic modulation capabilities—key for optimizing bioavailability and target binding affinity. Computational chemistry models suggest potential in kinase inhibition, though clinical applications remain exploratory. This aligns with frequent search queries like "morpholine drug scaffolds 2024" or "thiophene medicinal chemistry," reflecting cross-disciplinary curiosity.

Environmental and safety profiles of CAS No. 1247003-90-2 are rigorously documented. Unlike traditional volatile organic compounds (VOCs), its low vapor pressure and high thermal stability make it suitable for controlled industrial processes. Regulatory databases emphasize its compliance with REACH and EPA guidelines, a frequent concern for procurement specialists verifying "sustainable morpholine analogs."

Synthetic methodologies for this compound often involve Pd-catalyzed cross-coupling to install the ethynyl group, a technique widely discussed in "modern heterocycle synthesis" forums. Patent literature reveals proprietary optimizations for yield improvement (>85%), catering to cost-sensitive production scales. Such technical nuances answer niche searches like "Sonogashira reaction with morpholine substrates."

Looking ahead, Morpholine, 4-[(5-ethynyl-2-thienyl)methyl]- exemplifies the convergence of pharmacophore design and advanced material engineering. Its dual applicability in biologically active molecules and optoelectronic devices positions it as a compound of enduring scientific and commercial interest, meriting continued investigation across academic and industrial sectors.